molecular formula C19H19NO B8639097 Benzyl[(6-methoxynaphthalen-2-yl)methyl]amine

Benzyl[(6-methoxynaphthalen-2-yl)methyl]amine

Cat. No.: B8639097
M. Wt: 277.4 g/mol
InChI Key: UBLNSNDSVVEYFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl[(6-methoxynaphthalen-2-yl)methyl]amine is a useful research compound. Its molecular formula is C19H19NO and its molecular weight is 277.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H19NO

Molecular Weight

277.4 g/mol

IUPAC Name

N-[(6-methoxynaphthalen-2-yl)methyl]-1-phenylmethanamine

InChI

InChI=1S/C19H19NO/c1-21-19-10-9-17-11-16(7-8-18(17)12-19)14-20-13-15-5-3-2-4-6-15/h2-12,20H,13-14H2,1H3

InChI Key

UBLNSNDSVVEYFW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)C=C(C=C2)CNCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium borohydride (0.19 g, 5 mmol) was added in portions under nitrogen to a solution of benzyl-(6-methoxy-naphthalen-2-ylmethylene)-amine (1.38 g, 5 mmol), prepared in the previous step, in 150 mL of absolute ethanol at room temperature. After the addition the reaction was stirred at room temperature for 20 h (overnight). The reaction was quenched with 30 mL of 1N HCl (pH 2 by litmus paper). The solvent was removed under reduced pressure to give a solid. The solid was partitioned between methylene chloride and water. The aqueous layer was made basic with 1N NaOH. The aqueous layer was separated and extracted two times with methylene chloride. The organic extracts were combined, dried (MgSO4) and the solvent removed under reduced pressure to give benzyl-(6-methoxy-naphthalen-2-ylmethyl)-amine (1.38 g, 100%) as an off-white solid, mp 45-53° C.
Quantity
0.19 g
Type
reactant
Reaction Step One
Name
benzyl-(6-methoxy-naphthalen-2-ylmethylene)-amine
Quantity
1.38 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step Two

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